Cas no 394736-12-0 (1H-Imidazole,1-[[4-[(2,4-diamino-5-pyrimidinyl)methyl]-6,7-dimethoxy-2-benzofuranyl]carbonyl]-)

• Product Name: 1H-Imidazole,1-[[4-[(2,4-diamino-5-pyrimidinyl)methyl]-6,7-dimethoxy-2-benzofuranyl]carbonyl]-
• CAS No: 394736-12-0
• MF: C₁₉H₁₈N₆O₄
• MW: 394.384023189545
• CID: 1507884
• Update Time: 2024-08-23

1H-Imidazole,1-[[4-[(2,4-diamino-5-pyrimidinyl)methyl]-6,7-dimethoxy-2-benzofuranyl]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-[[4-[(2,4-diamino-5-pyrimidinyl)methyl]-6,7-dimethoxy-2-benzofuranyl]carbonyl]-
• Methanone, [4-[(2,4-diamino-5-pyrimidinyl)methyl]-6,7-dimethoxy-2-benzofuranyl]-1H-imidazol-1-yl-

• Inchi： 1S/C19H18N6O4/c1-27-13-6-10(5-11-8-23-19(21)24-17(11)20)12-7-14(29-15(12)16(13)28-2)18(26)25-4-3-22-9-25/h3-4,6-9H,5H2,1-2H3,(H4,20,21,23,24)
• InChI Key： HXFIUSHBVPFCEX-UHFFFAOYSA-N
• SMILES： C(C1=CC2=C(CC3=CN=C(N)N=C3N)C=C(OC)C(OC)=C2O1)(N1C=NC=C1)=O

Computed Properties

• Exact Mass: 394.13914

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 714.5±70.0 °C(Predicted)
• PSA: 144.31
• pka: 6.86±0.10(Predicted)